Cas no 5842-08-0 (2-(dibutylamino)ethanethiol)

• Product name: 2-(dibutylamino)ethanethiol
• CAS No: 5842-08-0
• MF: C₁₀H₂₃NS
• MW: 189.361321687698
• CID: 1610184
• PubChem ID: 79923

2-(dibutylamino)ethanethiol Chemical and Physical Properties

Names and Identifiers

• 2-(dibutylamino)ethanethiol
• ethanethiol, 2-(dibutylamino)-
• DTXSID30207126
• BRN 0969334
• SCHEMBL2466600
• AKOS005136467
• N-Di-n-butylcysteamin
• N-Di-n-butylcysteamin [German]
• 5842-08-0

• Inchi： InChI=1S/C10H23NS/c1-3-5-7-11(9-10-12)8-6-4-2/h12H,3-10H2,1-2H3
• InChI Key： LOJUMTFVTNJLTF-UHFFFAOYSA-N
• SMILES： CCCCN(CCCC)CCS

Computed Properties

• Exact Mass: 189.15529
• Monoisotopic Mass: 189.155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 77.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 4.2A^2

Experimental Properties

• Density: 0.881
• Boiling Point: 242.7°C at 760 mmHg
• Flash Point: 100.6°C
• Refractive Index: 1.47
• PSA: 3.24